Cas no 2411219-42-4 (N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide)

• Product Name: N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide
• CAS No: 2411219-42-4
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 5357967
• PubChem ID: 154880619
• Update Time: 2025-05-19

N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide
• Z4323372922

• Inchi： 1S/C20H27NO2/c1-3-20(22)21(19-11-12-23-15(2)13-19)14-16-7-9-18(10-8-16)17-5-4-6-17/h3,7-10,15,17,19H,1,4-6,11-14H2,2H3
• InChI Key： UFHHSSTZMMYKDR-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C)N(C(C=C)=O)CC1C=CC(=CC=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5

Additional information on N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide

Comprehensive Overview of N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide (CAS No. 2411219-42-4)

N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide (CAS No. 2411219-42-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to in scientific literature by its CAS number 2411219-42-4, combines a cyclobutylphenyl moiety with a methyloxan group, linked via an acrylamide bridge. Its molecular complexity makes it a subject of interest for drug discovery and material science applications.

The compound's structure features a 4-cyclobutylphenyl group, which contributes to its lipophilicity and potential for crossing biological membranes. The presence of the 2-methyloxan-4-yl (tetrahydropyran) ring enhances its stability and modulates its solubility profile. The prop-2-enamide (acrylamide) linker is particularly noteworthy, as it can participate in Michael addition reactions, making this molecule a versatile intermediate for further chemical modifications.

Recent trends in medicinal chemistry have shown increased interest in compounds like N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide due to their potential as kinase inhibitors. Researchers are particularly focused on how the cyclobutyl ring might influence binding affinity and selectivity in biological targets. The compound's structural features align with current pharmaceutical industry priorities of developing molecules with improved metabolic stability and reduced off-target effects.

From a synthetic chemistry perspective, CAS 2411219-42-4 presents interesting challenges and opportunities. The incorporation of both aromatic and aliphatic cyclic systems within the same molecule requires sophisticated synthetic strategies. Current literature suggests that this compound might be synthesized through palladium-catalyzed coupling reactions or through multi-step sequences involving protection-deprotection strategies for the various functional groups.

The physicochemical properties of N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide are crucial for its potential applications. Preliminary data suggests moderate water solubility due to the polar amide group, balanced by the lipophilic character of the aromatic and aliphatic rings. This amphiphilic nature makes it particularly interesting for formulation scientists working on drug delivery systems.

In the context of current pharmaceutical research trends, 2411219-42-4 represents a valuable scaffold for the development of novel therapeutic agents. The compound's structural features are being explored in relation to several disease targets, particularly in the areas of inflammation and metabolic disorders. Its potential as a precursor for more complex molecules is also under investigation by several research groups worldwide.

Quality control and analytical characterization of N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide typically involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods are essential for confirming the compound's purity and structural integrity, especially when used as a reference standard or building block in pharmaceutical synthesis.

The commercial availability of CAS 2411219-42-4 has increased in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, with purity specifications typically ranging from 95% to 98%. The pricing and availability often depend on the scale of production and the level of purification required.

From a regulatory perspective, N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide is generally considered a research chemical with no known significant hazards under normal laboratory conditions. However, as with all chemical substances, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation.

Future research directions for 2411219-42-4 are likely to focus on expanding its utility in medicinal chemistry. There is particular interest in exploring its potential as a fragment in fragment-based drug discovery or as a core structure for the development of targeted covalent inhibitors. The compound's versatility makes it a promising candidate for these cutting-edge approaches in drug development.

In conclusion, N-[(4-Cyclobutylphenyl)methyl]-N-(2-methyloxan-4-yl)prop-2-enamide (CAS No. 2411219-42-4) represents an important chemical entity with diverse potential applications in pharmaceutical research and development. Its unique structural features and growing commercial availability position it as a valuable tool for scientists working at the forefront of drug discovery and chemical biology.